Cas no 88952-20-9 (Benzoic acid, 3-methoxy-, 2-acetyl-4,6-dimethylphenyl ester)

• Product Name: Benzoic acid, 3-methoxy-, 2-acetyl-4,6-dimethylphenyl ester
• CAS No: 88952-20-9
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 618621
• PubChem ID: 13190823
• Update Time: 2025-04-19

Benzoic acid, 3-methoxy-, 2-acetyl-4,6-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-, 2-acetyl-4,6-dimethylphenyl ester
• (2-acetyl-4,6-dimethylphenyl) 3-methoxybenzoate
• 2-Acetyl-4,6-dimethylphenyl 3-methoxybenzoate
• DTXSID10526024
• 88952-20-9

• Inchi： 1S/C18H18O4/c1-11-8-12(2)17(16(9-11)13(3)19)22-18(20)14-6-5-7-15(10-14)21-4/h5-10H,1-4H3
• InChI Key： ZHRDANHXHVHGCG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)OC)=O)C1C(C(C)=O)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 298.12050905g/mol
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų